Cas no 885272-95-7 (2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde)

2-(3-Fluorophenyl)-1,3-oxazole-4-carbaldehyde is a fluorinated heterocyclic aldehyde with a molecular formula of C₁₀H₆FNO₂. This compound features an oxazole core substituted with a 3-fluorophenyl group at the 2-position and a formyl group at the 4-position, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceuticals, agrochemicals, and material science, particularly in the development of bioactive molecules. The fluorine substituent enhances electronic effects, influencing reactivity and binding interactions. The aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde structure

885272-95-7 structure

Product Name:2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde

CAS No:885272-95-7

MF:C₁₀H₆FNO₂

MW:191.158545970917

MDL:MFCD06738599

CID:710956

Update Time:2025-06-08

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(3-Fluoro-phenyl)-oxazole-4-carbaldehyde
- 2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde
- 2-(3-fluorophenyl)-4-Oxazolecarboxaldehyde
- 2-(3-FLUOROPHENYL)OXAZOLE-4-CARBALDEHYDE,
- 4-Oxazolecarboxaldehyde,2-(3-fluorophenyl)-
- 2-(3-Fluorophenyl)-4-oxazolecarboxaldehyde (ACI)
- MDL： MFCD06738599
- Inchi： 1S/C10H6FNO2/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-6H
- InChI Key： BDKLKNJTMLIAFE-UHFFFAOYSA-N
- SMILES： O=CC1=COC(C2C=C(F)C=CC=2)=N1

Computed Properties

Exact Mass: 191.03800
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9

Experimental Properties

PSA: 43.10000
LogP: 2.29320

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0080-1g	2-(3-Fluoro-phenyl)-oxazole-4-carbaldehyde	885272-95-7	96%	1g	8463.46CNY	2021-05-07
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